Cas no 2377607-86-6 (1-Acetylindazole-4-boronic acid)

1-Acetylindazole-4-boronic acid is a boronic acid derivative featuring an acetyl-substituted indazole core. This compound is primarily utilized as a versatile building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex aryl and heteroaryl structures. The boronic acid moiety facilitates efficient palladium-catalyzed coupling with aryl halides, while the acetyl group enhances stability and reactivity. Its well-defined structure and high purity make it suitable for pharmaceutical research, particularly in the development of kinase inhibitors and other bioactive molecules. The compound’s compatibility with diverse reaction conditions and its role in constructing tailored molecular architectures underscore its utility in medicinal chemistry and materials science.
1-Acetylindazole-4-boronic acid structure
2377607-86-6 structure
Product Name:1-Acetylindazole-4-boronic acid
CAS No:2377607-86-6
MF:C9H9BN2O3
MW:203.99036192894
CID:5184730
Update Time:2025-10-22

1-Acetylindazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Acetylindazole-4-boronic acid
    • Boronic acid, B-(1-acetyl-1H-indazol-4-yl)-
    • Inchi: 1S/C9H9BN2O3/c1-6(13)12-9-4-2-3-8(10(14)15)7(9)5-11-12/h2-5,14-15H,1H3
    • InChI Key: FUQIXQCAEUGQJA-UHFFFAOYSA-N
    • SMILES: B(C1=CC=CC2=C1C=NN2C(C)=O)(O)O

1-Acetylindazole-4-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00802608-100mg
1-Acetylindazole-4-boronic acid
2377607-86-6 96%
100mg
¥1013.0 2023-03-11
Chemenu
CM559854-100mg
1-Acetylindazole-4-boronic acid
2377607-86-6 95%+
100mg
$479 2024-07-28
Chemenu
CM559854-250mg
1-Acetylindazole-4-boronic acid
2377607-86-6 95%+
250mg
$954 2024-07-28
Chemenu
CM559854-1g
1-Acetylindazole-4-boronic acid
2377607-86-6 95%+
1g
$1943 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1249471-100mg
1-Acetylindazole-4-boronic acid
2377607-86-6 98%
100mg
¥4361 2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1249471-250mg
1-Acetylindazole-4-boronic acid
2377607-86-6 98%
250mg
¥9300 2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1249471-1g
1-Acetylindazole-4-boronic acid
2377607-86-6 98%
1g
¥16417 2023-03-11
A2B Chem LLC
AZ92899-100mg
1-Acetylindazole-4-boronic acid
2377607-86-6 96%
100mg
$271.00 2024-04-20
A2B Chem LLC
AZ92899-250mg
1-Acetylindazole-4-boronic acid
2377607-86-6 96%
250mg
$532.00 2024-04-20
A2B Chem LLC
AZ92899-1g
1-Acetylindazole-4-boronic acid
2377607-86-6 96%
1g
$1075.00 2024-04-20

Additional information on 1-Acetylindazole-4-boronic acid

Introduction to 1-Acetylindazole-4-boronic acid (CAS No: 2377607-86-6)

1-Acetylindazole-4-boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2377607-86-6, is a derivative of indazole, featuring both an acetyl group and a boronic acid moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The acetylindazole-4-boronic acid structure is particularly intriguing due to its potential applications in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex organic molecules. Boronic acids are known for their ability to participate in these reactions, facilitating the formation of carbon-carbon bonds under mild conditions. This property makes 1-acetylindazole-4-boronic acid a promising building block for the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active substances.

In recent years, there has been a surge in research focused on indazole derivatives due to their diverse biological activities. Indazoles are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The introduction of an acetyl group at the 1-position and a boronic acid at the 4-position enhances the reactivity and functionalization potential of this molecule, opening up new avenues for drug discovery.

One of the most compelling aspects of 1-acetylindazole-4-boronic acid is its role in the development of targeted therapies. Researchers have been exploring its utility in creating small-molecule inhibitors that can modulate specific biological pathways. For instance, studies have shown that indazole derivatives can interact with enzymes involved in cancer cell proliferation and apoptosis. The boronic acid functionality allows for further derivatization, enabling the design of molecules with enhanced specificity and reduced side effects.

The pharmaceutical industry has been particularly interested in 1-acetylindazole-4-boronic acid due to its potential as a precursor for drug candidates. Its structural features make it suitable for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify derivatives with promising pharmacological properties. This approach has led to the discovery of several lead compounds that are currently undergoing further optimization.

Moreover, the synthetic versatility of 1-acetylindazole-4-boronic acid has been leveraged in the development of novel materials. Beyond pharmaceutical applications, this compound has shown promise in the field of materials science, particularly in the synthesis of organic electronic materials. Indazole derivatives can contribute to the development of light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced materials due to their conjugated systems and tunable electronic properties.

The chemical synthesis of 1-acetylindazole-4-boronic acid involves multi-step processes that require precise control over reaction conditions. The introduction of the acetyl group typically involves acylation reactions, while the boronic acid functionality is often introduced through halogenation followed by lithiation and borylation. These synthetic routes highlight the compound's complexity and the expertise required to produce it on a scalable basis.

In conclusion, 1-acetylindazole-4-boronic acid (CAS No: 2377607-86-6) is a versatile compound with significant implications in pharmaceutical research and material science. Its unique structural features make it an excellent candidate for further exploration in drug discovery and advanced material development. As research continues to uncover new applications for this molecule, its importance in modern chemistry is likely to grow even further.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.